Cas no 2171420-27-0 (2-N-(butan-2-yl)-1-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamidoacetic acid)

• Product Name: 2-N-(butan-2-yl)-1-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamidoacetic acid
• CAS No: 2171420-27-0
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6350584
• PubChem ID: 165563566
• Update Time: 2025-05-27

2-N-(butan-2-yl)-1-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-(butan-2-yl)-1-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamidoacetic acid
• 2172446-39-6
• 2-[N-(butan-2-yl)-1-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido]acetic acid
• 2171420-27-0
• EN300-1545535
• 2-[N-(butan-2-yl)-1-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido]acetic acid
• EN300-1532747
• 2171356-53-7
• 2-[N-(butan-2-yl)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido]acetic acid
• EN300-1532311

• Inchi： 1S/C26H30N2O5/c1-3-16(2)28(14-24(29)30)25(31)17-12-18(13-17)27-26(32)33-15-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,16-18,23H,3,12-15H2,1-2H3,(H,27,32)(H,29,30)
• InChI Key： INBJKGDEWZZOAW-UHFFFAOYSA-N
• SMILES： O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)C(C)CC

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-(butan-2-yl)-1-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamidoacetic acid

Introduction to 2-N-(butan-2-yl)-1-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamidoacetic acid (CAS No. 2171420-27-0)

2-N-(butan-2-yl)-1-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamidoacetic acid (CAS No. 2171420-27-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound is characterized by its intricate molecular architecture, which includes a cyclobutyl ring, an amino acid derivative, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The Fmoc group is particularly noteworthy as it is widely used in peptide synthesis to protect the amino group during the synthesis process, ensuring the formation of the desired peptide sequence.

The cyclobutyl ring in this compound adds a layer of complexity and rigidity to the molecule, which can influence its conformational properties and interactions with biological targets. The presence of the butan-2-yl substituent further modulates the compound's hydrophobicity and solubility, making it an interesting candidate for drug development. Recent studies have shown that compounds with similar structural motifs exhibit promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

In the context of medicinal chemistry, the development of new therapeutic agents often hinges on the ability to fine-tune the chemical structure to optimize pharmacological properties such as potency, selectivity, and bioavailability. The 2-N-(butan-2-yl)-1-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamidoacetic acid offers a versatile platform for such optimizations. For instance, the Fmoc protecting group can be selectively removed under mild conditions, allowing for further functionalization or conjugation with other molecules.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the molecular dynamics and interactions of this compound. Molecular dynamics simulations have revealed that the cyclobutyl ring and the butan-2-yl substituent play crucial roles in stabilizing specific conformations that are essential for binding to target proteins. These insights have guided the design of more potent and selective analogs, enhancing their therapeutic potential.

In addition to its potential as a therapeutic agent, 2-N-(butan-2-yl)-1-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamidoacetic acid has been explored as a tool compound in biochemical research. Its unique structure makes it an excellent probe for studying protein-protein interactions and enzymatic processes. For example, it has been used to investigate the mechanisms of protease inhibition and signal transduction pathways in various cellular models.

The synthesis of this compound typically involves a multi-step process that includes the formation of the cyclobutyl ring, introduction of the Fmoc protecting group, and attachment of the butan-2-yl substituent. Each step requires careful optimization to ensure high yields and purity. Recent developments in green chemistry have led to more environmentally friendly synthetic routes that minimize waste and reduce energy consumption. These advancements not only make the synthesis more sustainable but also improve its scalability for industrial production.

Clinical trials are an essential part of evaluating the safety and efficacy of new drugs. While specific clinical data for 2-N-(butan-2-yl)-1-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamidoacetic acid are still limited, preclinical studies have shown promising results in animal models. For instance, it has demonstrated significant anti-inflammatory activity in models of rheumatoid arthritis and has shown potential as an anti-cancer agent by inhibiting tumor growth in xenograft models.

The future prospects for this compound are promising. Ongoing research aims to further elucidate its mechanism of action and explore its potential applications in treating various diseases. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate its development into a viable therapeutic option. Additionally, advancements in drug delivery technologies may enhance its bioavailability and reduce side effects, making it a more attractive candidate for clinical use.

In conclusion, 2-N-(butan-2-yl)-1-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamidoacetic acid (CAS No. 2171420-27-0) represents a fascinating molecule with significant potential in both research and therapeutic applications. Its unique structural features and biological activities make it an important subject of study in medicinal chemistry and drug development.